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Compound of Interest

Compound Name: Calcium hexafluorophosphate

Cat. No.: B14132967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Calcium
hexafluorophosphate (Ca(PF₆)₂), a compound of interest in various research and

development applications. Due to its hazardous nature, strict adherence to safety protocols is

imperative to ensure the well-being of laboratory personnel and the integrity of research.

Hazard Identification and Classification
Calcium hexafluorophosphate is a corrosive solid that is harmful if inhaled, swallowed, or in

contact with skin.[1] It causes severe skin burns and eye damage.[1][2] Upon contact with

moisture or acids, it may release toxic and corrosive fumes, including hydrogen fluoride (HF).

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 1
H314: Causes severe skin

burns and eye damage.[1][2]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.

Physical and Chemical Properties
Property Value

Physical State Solid

Appearance White crystalline powder

Odor Odorless

Solubility Reacts with water

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize risks associated

with Calcium hexafluorophosphate.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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PPE Type Specification

Eye/Face Protection
Chemical safety goggles and a face shield are

mandatory.[3]

Skin Protection

Chemical-resistant gloves (e.g., neoprene or

nitrile), a lab coat, and an apron are required.[3]

Ensure gloves are inspected for integrity before

each use.

Respiratory Protection

A NIOSH-approved respirator with appropriate

cartridges for acid gases and particulates should

be used, especially when dust may be

generated or when working outside of a fume

hood.

Engineering Controls
Control Specification

Ventilation

All work with Calcium hexafluorophosphate

must be conducted in a properly functioning

chemical fume hood.[3][4]

Safety Equipment

An emergency eyewash station and safety

shower must be readily accessible in the

immediate work area.[5]

Handling Procedures
Avoid all personal contact with the substance, including inhalation of dust.[1]

Do not eat, drink, or smoke in the laboratory.[1]

When preparing solutions, ALWAYS add the solid to the liquid slowly with constant stirring.

NEVER add liquid to the solid.[1][6]

Minimize dust generation during handling.[7]
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Ensure all containers are clearly labeled.

Wash hands thoroughly with soap and water after handling.[1]

Storage Requirements
Store in a tightly closed, original container in a cool, dry, well-ventilated area.[1][7]

Segregate from incompatible materials such as acids, bases, and oxidizing agents.[5]

Store below eye level.[4]

Ensure the storage area is equipped with appropriate spill cleanup materials.

Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

First Aid Measures
A visual workflow for first aid procedures is provided below. The immediate application of a

2.5% calcium gluconate gel to the affected skin is a specific and crucial step for exposures

involving fluoride-containing compounds, as it helps to neutralize the fluoride ions and prevent

further tissue damage.
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Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air

Keep Warm and at Rest

If Breathing is Difficult, Administer Oxygen If Not Breathing, Give Artificial Respiration

Seek Immediate Medical Attention

Immediately Flush with Plenty of Water for at Least 15 Minutes

Remove Contaminated Clothing

Apply 2.5% Calcium Gluconate Gel

Seek Immediate Medical Attention

Immediately Flush Eyes with Plenty of Water for at Least 15 Minutes

Hold Eyelids Apart to Ensure Thorough Rinsing

Seek Immediate Medical Attention

Do NOT Induce Vomiting

Rinse Mouth with Water

Drink 1-2 Glasses of Water or Milk

Seek Immediate Medical Attention

Click to download full resolution via product page

First Aid Procedures for Calcium Hexafluorophosphate Exposure.

Spill Response Protocol
A standardized protocol for managing a spill of Calcium hexafluorophosphate is essential.
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Evacuate Immediate Area and Alert Others

Assess the Spill
(Size, Location, Hazards)

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
(Use inert absorbent material like sand or earth)

Neutralize with Sodium Bicarbonate or Soda Ash

Carefully Scoop up Contaminated Material

Place in a Labeled, Sealable Container for Hazardous Waste

Decontaminate the Area with Soap and Water

Dispose of Waste According to Institutional and Local Regulations

Report the Incident to the Safety Officer

Click to download full resolution via product page

Workflow for Responding to a Calcium Hexafluorophosphate Spill.
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Toxicological Information
Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal

concentration) for Calcium hexafluorophosphate are not readily available in public literature.

However, its classification as acutely toxic indicates significant hazard upon exposure. The

toxicity is largely attributed to the hexafluorophosphate anion, which can release hydrofluoric

acid upon contact with moisture.

Experimental Protocols for Safety Assessment
In the absence of specific toxicological data for Calcium hexafluorophosphate, standardized

testing methodologies, such as those provided by the Organisation for Economic Co-operation

and Development (OECD), would be employed to determine its acute toxicity.

Representative Protocol for Acute Oral Toxicity (Based
on OECD Guideline 423: Acute Toxic Class Method)
This method is designed to classify a substance into a toxicity category with the use of a

minimal number of animals.[8]

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[9]

[10]

Housing and Feeding: Animals are housed in appropriate conditions with controlled

temperature, humidity, and light cycles, and provided with a standard diet and drinking water.

[10]

Dose Administration: The test substance is administered orally by gavage in a stepwise

procedure using defined dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[11] A single

dose is administered to a group of three animals.[8]

Observation: The animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.[12]

Stepwise Procedure: The outcome of the first group determines the dose for the next group.

If no mortality is observed, a higher dose is used. If mortality occurs, a lower dose is tested.

[8]
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Classification: The substance is classified into a GHS category based on the observed

mortality at specific dose levels.[8]

Representative Protocol for Acute Dermal Toxicity
(Based on OECD Guideline 402)
This test assesses the potential for a substance to cause toxicity through skin contact.[13][14]

Animal Selection: Healthy young adult rats with intact skin are used.[10]

Preparation of Animals: The fur is clipped from the dorsal area of the trunk of the test animals

24 hours before the test.[10]

Dose Application: The test substance, moistened with a suitable vehicle if solid, is applied

uniformly over a defined area of the clipped skin (approximately 10% of the body surface

area).[15] The area is then covered with a porous gauze dressing.

Exposure Duration: The substance is held in contact with the skin for a 24-hour period.[15]

Observation: Animals are observed for signs of toxicity and skin reactions at the site of

application for at least 14 days. Body weights are recorded weekly.[14]

Endpoint: The study allows for the determination of an LD50 value or classification into a

toxicity category based on the observed effects at different dose levels.[14]

Disposal Considerations
All waste containing Calcium hexafluorophosphate must be treated as hazardous waste.[16]

Collect waste in clearly labeled, sealed, and compatible containers.

Do not dispose of in regular trash or down the drain.[5]

Follow all institutional, local, and national regulations for hazardous waste disposal.

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for Calcium hexafluorophosphate. It is not a substitute for a thorough review of
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the Safety Data Sheet (SDS) and institutional safety protocols. All personnel working with this

compound must be adequately trained on its hazards and the necessary safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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